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Basic Handling and Storage Guidelines

For researchers working with picoxystrobin, here are the fundamental storage and handling parameters

gathered from the search results:

Parameter Specification / Recommendation

Physical State Solid (cream or white/light yellow colored) [1] [2]

Recommended Storage
Temperature

15–25°C (59–77°F) [2]. One supplier also lists -20°C for powder or -80°C
for solutions [3].

Storage Environment Cool, dry place; away from direct sunlight and moisture [2]. Keep
container tightly sealed [3].

Packaging Airtight containers to prevent contamination [2]. Available in 25 kg fiber
drums, 50 kg HDPE drums, and bulk containers [2].

Melting Point 75°C [1]

Incompatible Materials Strong acids/alkalis, strong oxidising/reducing agents [3].

Hazards and Safety Controls
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Picoxystrobin is classified as harmful if swallowed and is very toxic to aquatic life [2] [4] [3]. Implementing

the following safety controls in the laboratory is essential:

Personal Protective Equipment (PPE): Wear safety goggles with side-shields, appropriate
protective gloves, and impervious clothing [4] [3]. A suitable respirator is advised if adequate

ventilation is not available [4].
Engineering Controls: Handle the substance in areas with appropriate exhaust ventilation [3].

Ensure safety showers and eye wash stations are accessible [3].
Environmental Safety: A critical precaution is to avoid release into the environment due to its high

toxicity to aquatic life [2] [4]. Collect any spillage safely and dispose of it properly [2] [3].

Experimental Consideration: A Fungal Inhibition
Workflow

While the search results do not contain protocols for drug development, one research paper details the

methodology for evaluating the inhibitory effect of picoxystrobin on fungal pathogens [5]. This workflow

can serve as a reference for designing your own microbiological assays.

The diagram below outlines the key steps of this experimental protocol:
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Key methodological details from this study [5]:

Stock Solution: Technical-grade picoxystrobin (98%) was dissolved in methanol to a concentration
of 10 mg/mL and stored at 4°C.

Media: Alkyl ester agar (AEA) media was used for the sensitivity tests. Salicylhydroxamic acid
(SHAM) was added to the media at 50 µg/mL to suppress the alternative oxidase pathway in the

fungal pathogens.
Assay Types: Both mycelial growth inhibition and spore germination inhibition assays were

conducted.
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Data Analysis: The median effective concentration (EC50) values were calculated based on the

inhibition rates.

Frequently Asked Questions

Q1: What is the primary mode of action of picoxystrobin? A1: Picoxystrobin is a quinone outside

inhibitor (QoI) fungicide. It inhibits mitochondrial respiration in fungal pathogens by blocking electron

transfer at the bc1 complex, thereby preventing ATP biosynthesis and leading to cell death [1] [5].

Q2: Are there any known stability issues for picoxystrobin in solution? A2: The search results do not

provide specific stability data for different solvents or under various conditions. One supplier recommends

storing solutions at -80°C [3]. For research purposes, it is advisable to conduct stability studies under your

specific experimental conditions.

Q3: What is the resistance risk associated with picoxystrobin? A3: Picoxystrobin is classified as a high

resistance risk fungicide (FRAC code 11) [1]. While resistant fungal mutants can be generated in a

laboratory setting, studies show that these mutants often suffer a fitness penalty, such as reduced conidium

production and pathogenicity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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